Cas no 191729-44-9 (Tenacissoside I)
Tenacissoside I structure
Product Name:Tenacissoside I
CAS No:191729-44-9
MF:C44H62O14
MW:814.954695224762
CID:823222
PubChem ID:91973812
Update Time:2025-04-19
Tenacissoside I Chemical and Physical Properties
Names and Identifiers
-
- Tenacissoside I
- (1R,3aR,4aS,6aS,8S,10aS,10bS,11S,12S,12aS)-12-acetoxy-1-acetyl-8-(((2R,4R,5R,6R)-5-(((2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-10a,12a-dimethyltetradecahydro-1H-cyclopenta[1,2]phenanthro[1,10a-b]oxiren-11-yl benzoate
- Tenacissimoside B
- (3beta,5alpha,11alpha,12beta,14beta,17alpha)-12-(Acetyloxy)-11-(benzoyloxy)-3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-beta-D-allopyranosyl)-3-O-methyl-beta-D-arabino-hexopyranosyl]oxy]-8,14-epoxypregnan-20-one
- [ "Tenacissimoside B" ]
- Teacissoside I
- [(1S,3R,6S,7S,10R,11S,16R)-6-Acetyl-8-acetyloxy-14-[5-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy
- AC-34826
- 191729-44-9
- s9030
- CS-0018623
- [(1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-acetyloxy-14-[(2R,4R,5R,6R)-5-[(2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] benzoate
- MS-31510
- CCG-270509
- AKOS032962481
- Pregnan-20-one, 12-(acetyloxy)-11-(benzoyloxy)-3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-beta-D-allopyranosyl)-3-O-methyl-beta-D-arabino-hexopyranosyl]oxy]-8,14-epoxy-, (3beta,5alpha,11alpha,12beta,14beta,17alpha)-
- HY-N2102
- (-)-Tenacissoside I
- (1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-(acetyloxy)-14-{[(2R,4R,5R,6R)-5-{[(2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy}-4-methoxy-6-methyloxan-2-yl]oxy}-7,11-dimethyl-2-oxapentacyclo[8.8.0.0(1),(3).0(3),?.0(1)(1),(1)?]octadecan-9-yl benzoate
- ((1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-acetyloxy-14-((2R,4R,5R,6R)-5-((2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4-methoxy-6-methyloxan-2-yl)oxy-7,11-dimethyl-2-oxapentacyclo(8.8.0.01,3.03,7.011,16)octadecan-9-yl) benzoate
-
- Inchi: 1S/C44H62O14/c1-22(45)29-16-19-44-42(29,6)38(54-25(4)46)36(56-39(49)26-12-10-9-11-13-26)37-41(5)17-15-28(20-27(41)14-18-43(37,44)58-44)55-31-21-30(50-7)34(24(3)52-31)57-40-33(48)35(51-8)32(47)23(2)53-40/h9-13,23-24,27-38,40,47-48H,14-21H2,1-8H3/t23-,24-,27+,28+,29+,30-,31+,32-,33-,34-,35-,36+,37-,38-,40+,41+,42+,43+,44-/m1/s1
- InChI Key: HXIHLBDNTFYMIC-ROIFRVDESA-N
- SMILES: O1[C@@]23CC[C@H]4C[C@H](CC[C@]4(C)[C@H]2[C@@H]([C@H]([C@]2(C)[C@H](C(C)=O)CC[C@]132)OC(C)=O)OC(C1C=CC=CC=1)=O)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](C)O1)O)OC)O)OC
Computed Properties
- Exact Mass: 814.41400
- Monoisotopic Mass: 814.41395665 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 58
- Rotatable Bond Count: 12
- Complexity: 1550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 15
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 178
- Molecular Weight: 815.0
- XLogP3: 3.5
Experimental Properties
- Color/Form: Powder
- Density: 1.30
- Melting Point: No data available
- Boiling Point: 850.8±65.0 °C at 760 mmHg
- Flash Point: 247.2±27.8 °C
- PSA: 178.04000
- LogP: 4.28870
Tenacissoside I Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Please store the product under the recommended condition sin the description
Tenacissoside I Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N2102-5mg |
Tenacissoside I |
191729-44-9 | 99.93% | 5mg |
¥1650 | 2024-07-19 | |
| MedChemExpress | HY-N2102-10mg |
Tenacissoside I |
191729-44-9 | 99.93% | 10mg |
¥2500 | 2024-07-19 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1013-20mg |
Tenacissoside I |
191729-44-9 | HPLC≥98% | 20mg |
¥2000元 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T6S1843-1 mg |
Tenacissoside I |
191729-44-9 | 99.53% | 1mg |
¥1272.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T6S1843-5 mg |
Tenacissoside I |
191729-44-9 | 99.53% | 5mg |
¥3055.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T6S1843-10 mg |
Tenacissoside I |
191729-44-9 | 99.53% | 10mg |
¥5170.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T6S1843-1 mL * 10 mM (in DMSO) |
Tenacissoside I |
191729-44-9 | 99.53% | 1 mL * 10 mM (in DMSO) |
¥5170.00 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1373-10mg |
Tenacissoside I |
191729-44-9 | 98% | 10mg |
$165 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1373-20mg |
Tenacissoside I |
191729-44-9 | 98% | 20mg |
$260 | 2023-09-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn5658-20mg |
Tenacissoside I |
191729-44-9 | 98% | 20mg |
¥1812.00 | 2023-09-07 |
Tenacissoside I Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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